Cas no 851970-64-4 (3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea)
3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea
- 1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)-3-(2-methylphenyl)thiourea
- 1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(o-tolyl)thiourea
- F0633-0032
- AKOS001503259
- 851970-64-4
- 3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]-1-(2-methylphenyl)thiourea
-
- Inchi: 1S/C24H24FN3OS/c1-16-6-3-4-8-22(16)27-24(30)28(15-19-7-5-13-29-19)12-11-20-17(2)26-23-10-9-18(25)14-21(20)23/h3-10,13-14,26H,11-12,15H2,1-2H3,(H,27,30)
- InChI Key: CZFGUVWBQDTJSI-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1C)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC(=CC1=2)F
Computed Properties
- Exact Mass: 421.16241173g/mol
- Monoisotopic Mass: 421.16241173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 76.3Ų
3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0633-0032-2μmol |
3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]-1-(2-methylphenyl)thiourea |
851970-64-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0633-0032-1mg |
3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]-1-(2-methylphenyl)thiourea |
851970-64-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0633-0032-2mg |
3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]-1-(2-methylphenyl)thiourea |
851970-64-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea
Introduction to 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea (CAS No. 851970-64-4)
The compound 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea, identified by its CAS number 851970-64-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines several key pharmacophores that have garnered attention for their potential in drug discovery and development. The presence of a 5-fluoro-substituted indole moiety, a furan-based side chain, and a thiourea core suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the investigation of heterocyclic compounds due to their diverse biological activities. Among these, indole derivatives have been extensively studied for their role in modulating various cellular processes. The 5-fluoro-substituted indole moiety in this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity. This modification has been strategically incorporated into many drug candidates, improving their pharmacokinetic profiles and therapeutic efficacy.
The furan ring in the molecular structure of 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea adds another layer of complexity, contributing to its unique chemical properties. Furan derivatives are well-documented for their involvement in various biological pathways, including anti-inflammatory and anticancer activities. The integration of this motif with the indole and thiourea components creates a synergistic effect, potentially enhancing the compound's interaction with biological targets.
The thiourea core is another critical feature of this compound, known for its ability to form hydrogen bonds and coordinate with metal ions. Thioureas have been explored in numerous therapeutic contexts, including antimicrobial and antiviral applications. The combination of these structural elements in 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea positions it as a versatile scaffold for designing novel pharmacological agents.
Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like this one. The computational predictions suggest that the compound may exhibit inhibitory activity against several enzymes and receptors implicated in diseases such as cancer and neurodegeneration.
Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro assays are being conducted to assess the compound's interaction with relevant biological targets, while preclinical studies are evaluating its safety and efficacy profiles. Preliminary results indicate that the molecule demonstrates favorable binding affinities to certain protein kinases, making it a potential lead for further development.
The significance of this compound extends beyond its individual components. The strategic arrangement of the 5-fluoro-substituted indole, furan ring, and thiourea core allows for fine-tuning of its pharmacological properties. By modifying specific substituents or exploring analogs, researchers can optimize its activity while minimizing off-target effects. This flexibility underscores the importance of such multifaceted molecular architectures in modern drug design.
As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. Compounds like 3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-ylmethyl)-1-(2-methylphenyl)thiourea (CAS No. 85197064) represent the cutting edge of medicinal chemistry research. Their complex structures and diverse functionalities offer unparalleled opportunities for developing next-generation drugs that address unmet medical needs.
In conclusion, the compound 85197064 stands out as a promising candidate due to its unique structural features and potential biological activities. The synergistic interplay between its various pharmacophores makes it an attractive subject for further investigation. As research progresses, it is anticipated that insights gained from studying this molecule will contribute significantly to advancements in therapeutic development across multiple disease areas.
851970-64-4 (3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methyl-1-(2-methylphenyl)thiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)